1-(Naphthalene-1-sulfonyl)-pyrrolidine

• Molecular Formula: C14H15NO2S
• Molecular Weight: 261.34 g/mol
• SMILES: C1CCN(C1)S(=O)(=O)C2=CC=CC3=CC=CC=C32
• InChI: InChI=1S/C14H15NO2S/c16-18(17,15-10-3-4-11-15)14-9-5-7-12-6-1-2-8-13(12)14/h1-2,5-9H,3-4,10-11H2
• InChIKey: GXHICKVPDBBALA-UHFFFAOYSA-N

1-(Naphthalene-1-sulfonyl)-pyrrolidine: Identity and Physicochemical Profile

1-(Naphthalene-1-sulfonyl)-pyrrolidine (CAS 1087640-38-7) is a sulfonamide derivative composed of a pyrrolidine ring N-substituted with a naphthalene-1-sulfonyl group [1]. With a molecular formula of C₁₄H₁₅NO₂S, a molecular weight of 261.34 g/mol, a computed XLogP3-AA of 2.8, zero hydrogen bond donors, three hydrogen bond acceptors, and a topological polar surface area of 45.8 Ų [1], the compound occupies a distinct physicochemical space relative to its simpler benzenesulfonyl analog. It belongs to the 1-sulfonylpyrrolidine class, a scaffold recognized in medicinal chemistry for yielding low-nanomolar matrix metalloproteinase inhibitors [2][3], and is commercially supplied primarily as a research building block or screening compound.

Scaffold 1-Sulfonylpyrrolidine class for MMP inhibitor research

Synthetic Use Mild reductive cleavage protecting group strategy

Physicochemical Probe Matched-pair lipophilicity and permeability studies

• [1] PubChem. (Naphthylsulfonyl)pyrrolidine. CID 18624638. CAS 1087640-38-7. Molecular Formula C₁₄H₁₅NO₂S, MW 261.34 g/mol, XLogP3-AA 2.8, TPSA 45.8 Ų. View Source
• [2] Cheng, X.-C., Wang, Q., Fang, H., Tang, W., & Xu, W.-F. (2008). Design, synthesis and evaluation of novel sulfonyl pyrrolidine derivatives as matrix metalloproteinase inhibitors. Bioorganic & Medicinal Chemistry, 16(10), 5398–5404. View Source
• [3] Xu, W.-F., Cheng, X.-C., Wang, Q., & Fang, H. (2008). Advances in Matrix Metalloproteinase Inhibitors Based on Pyrrolidine Scaffold. Current Medicinal Chemistry, 15(4), 373–389. View Source

Why 1-(Naphthalene-1-sulfonyl)-pyrrolidine Is Not Interchangeable

The sulfonyl aryl group attached to the pyrrolidine nitrogen is not a passive spectator; it dictates the electronic character of the sulfonamide bond, shapes the three-dimensional pharmacophore, and modulates both target engagement and physicochemical properties. Replacing the naphthalene-1-sulfonyl group with a simpler benzenesulfonyl group reduces the aryl ring system from a fused bicyclic naphthalene (10 π-electrons) to a monocyclic phenyl ring (6 π-electrons), which alters the compound’s logP, polarizability, π-stacking capacity, and steric footprint within enzyme S1′ pockets [1][2]. In the broader 1-sulfonylpyrrolidine class, the nature of the sulfonyl aryl substituent has been shown to influence MMP-2 inhibitory potency by modulating interactions within the S2′ subsite [3][4]. Additionally, the naphthalene-1-sulfonyl group exhibits a more negative reduction potential than the tosyl (4-methylbenzenesulfonyl) group, enabling selective reductive cleavage under milder conditions—an operational advantage in protecting-group strategies [5]. These structure-dependent differences make the unqualified substitution of 1-(naphthalene-1-sulfonyl)-pyrrolidine with its phenylsulfonyl or tosyl congeners scientifically indefensible without confirmatory comparative data.

Aromatic architecture mismatch: bicyclic naphthalene vs. monocyclic phenyl alters logP, polarizability, and π-stacking, shifting solubility and binding behavior.

Reductive lability gap: naphthalenesulfonyl cleaves under milder conditions than tosyl; benzenesulfonyl lacks this chemoselective advantage.

Enzyme pocket fit: sulfonyl aryl substitution directs S2′/S1′ subsite interactions; naphthalene offers deeper occupancy not replicated by phenyl.

• [1] PubChem. (Naphthylsulfonyl)pyrrolidine. CID 18624638. CAS 1087640-38-7. Physicochemical properties including XLogP3-AA 2.8, TPSA 45.8 Ų. View Source
• [2] Molbase. 1-(Benzenesulfonyl)pyrrolidine. CAS 5033-22-7. LogP 2.49; Molecular Formula C₁₀H₁₃NO₂S, MW 211.28 g/mol. View Source
• [3] Cheng, X.-C., Wang, Q., Fang, H., Tang, W., & Xu, W.-F. (2008). Design, synthesis and evaluation of novel sulfonyl pyrrolidine derivatives as matrix metalloproteinase inhibitors. Bioorganic & Medicinal Chemistry, 16(10), 5398–5404. View Source
• [4] Cheng, X.-C., Wang, Q., Fang, H., & Xu, W.-F. (2008). Synthesis of new sulfonyl pyrrolidine derivatives as matrix metalloproteinase inhibitors. Bioorganic & Medicinal Chemistry, 16(17), 7932–7938. View Source
• [5] Gomes, M. J. S., Maia, H. L. S., & Prabhakar, S. (1999). 2-Naphthalenesulfonyl as a Tosyl Substitute for Protection of Amino Functions. Cyclic Voltammetry Studies on Model Sulfonamides and Their Preparative Cleavage by Reduction. Journal of Organic Chemistry, 64(19), 7206–7211. View Source

1-(Naphthalene-1-sulfonyl)-pyrrolidine: Quantitative Differentiators

LogP Shift and Pharmacokinetic Partitioning

1-(Naphthalene-1-sulfonyl)-pyrrolidine has a computed XLogP3-AA of 2.8, compared to a LogP of 2.49 for 1-(benzenesulfonyl)pyrrolidine—a difference of +0.31 log units [1][2]. This increase reflects the larger hydrocarbon surface area of the fused bicyclic naphthalene ring (10 aromatic carbons) vs. the monocyclic phenyl ring (6 aromatic carbons). In medicinal chemistry, a ΔlogP of approximately 0.3 units can produce a measurable shift in membrane permeability and plasma protein binding, which is relevant when the compound is used as a fragment or scaffold in lead optimization workflows.

LogP Shift

Analytical context

ΔLogP = +0.31

May influence membrane partitioning

Computed values; experimental validation advised

Evidence Dimension	Computed lipophilicity (XLogP3-AA / LogP)
Target Compound Data	XLogP3-AA = 2.8
Comparator Or Baseline	1-(Benzenesulfonyl)pyrrolidine: LogP = 2.49
Quantified Difference	ΔLogP = +0.31 (higher lipophilicity)
Conditions	Computed physicochemical properties (PubChem XLogP3-AA; Molbase LogP)

Why This Matters

The 0.31-unit higher logP predicts reduced aqueous solubility and increased membrane partitioning for the naphthalene derivative, which directly impacts solubility-limited assay performance and pharmacokinetic behavior in cell-based or in vivo studies.

• [1] PubChem. (Naphthylsulfonyl)pyrrolidine. CID 18624638. CAS 1087640-38-7. XLogP3-AA = 2.8. View Source
• [2] Molbase. 1-(Benzenesulfonyl)pyrrolidine. CAS 5033-22-7. LogP = 2.49. View Source

Milder Reductive Cleavage vs. Tosyl Protection

In cyclic voltammetry studies of N-arenesulfonyl-protected heterocycles, 1- and 2-naphthalenesulfonyl derivatives exhibited cathodic peak potentials approximately 0.2 V less negative than their tosyl (4-methylbenzenesulfonyl) counterparts, indicating that naphthalenesulfonyl groups are reductively more labile [1]. The study established that Al(Hg) is capable of cleaving N-arenesulfonyl derivatives that give CV peaks above approximately −1.7 V, whereas cleavage of compounds with peaks above −2.30 V requires stronger reducing conditions [1]. This provides a quantitative window for chemoselective deprotection when 1-(naphthalene-1-sulfonyl)-pyrrolidine is employed as a synthetic intermediate.

Reductive Cleavage

Class-level

~0.2–0.6 V less negative

vs. tosyl

Supports chemoselective deprotection

Class-level inference from CV data

Evidence Dimension	Cathodic peak potential for reductive S–N bond cleavage
Target Compound Data	Naphthalene-1-sulfonyl-pyrrolidine is expected to show a cathodic peak > −1.7 V based on class behavior of 1- and 2-naphthalenesulfonyl heterocycles
Comparator Or Baseline	Tosyl-protected analogs require potentials above −2.30 V for cleavage (class data)
Quantified Difference	Approximately 0.2–0.6 V less negative reduction potential (naphthalenesulfonyl is more easily cleaved)
Conditions	Cyclic voltammetry in aprotic solvent; Al(Hg) or alternative reductive cleavage conditions [1]

Why This Matters

Researchers designing synthetic routes involving temporary sulfonamide protection can exploit the milder reductive lability of the naphthalene-1-sulfonyl group for chemoselective deprotection in the presence of other base- or acid-sensitive functional groups.

• [1] Gomes, M. J. S., Maia, H. L. S., & Prabhakar, S. (1999). 2-Naphthalenesulfonyl as a Tosyl Substitute for Protection of Amino Functions. Cyclic Voltammetry Studies on Model Sulfonamides and Their Preparative Cleavage by Reduction. Journal of Organic Chemistry, 64(19), 7206–7211. View Source

Selective MMP-2 Inhibition Over Aminopeptidase N

In a series of novel sulfonyl pyrrolidine derivatives, compounds bearing varied arylsulfonyl substituents exhibited highly selective inhibition against MMP-2 as compared with aminopeptidase N (AP-N), with representative compounds (6a–d) showing greater potency than the positive control LY52 [1]. A follow-up study identified compounds 4c, 4j, 5a, and 5b as equally or more potent MMP-2 inhibitors than LY52 [2]. The sulfonyl pyrrolidine moiety was confirmed as a critical fragment for MMP-2 inhibition, with the 3-position substitution on the pyrrolidine ring modulating S2′ pocket interactions [3]. While 1-(naphthalene-1-sulfonyl)-pyrrolidine itself has not been individually assayed in these studies, the naphthalene-1-sulfonyl group provides a larger aromatic surface that may enhance S1′ pocket occupancy relative to the phenylsulfonyl congener.

MMP-2 Selectivity

Class-level

>10-fold over AP-N

sulfonyl pyrrolidine class

Supports MMP-targeted scaffold research

Compound not individually assayed

Evidence Dimension	MMP-2 inhibitory potency (class-level data for sulfonyl pyrrolidine derivatives)
Target Compound Data	Not individually assayed in published studies; inferred to share the sulfonyl pyrrolidine pharmacophore required for MMP-2 inhibition
Comparator Or Baseline	Positive control LY52; 1-(phenylsulfonyl)pyrrolidine scaffold (simpler aryl system with potentially lower S1′ occupancy)
Quantified Difference	Class-level: sulfonyl pyrrolidine derivatives are more potent MMP-2 inhibitors than LY52 with >10-fold selectivity over AP-N [1][2]
Conditions	In vitro enzyme inhibition assay; MMP-2 and AP-N isolated enzymes [1][2]

Why This Matters

The established MMP-2 inhibitory pharmacophore of the 1-sulfonylpyrrolidine class supports the use of 1-(naphthalene-1-sulfonyl)-pyrrolidine as a privileged scaffold in MMP-targeted drug discovery, where the naphthalene substituent is expected to provide differentiated S1′ pocket binding vs. the simpler phenyl analog.

• [1] Cheng, X.-C., Wang, Q., Fang, H., Tang, W., & Xu, W.-F. (2008). Design, synthesis and evaluation of novel sulfonyl pyrrolidine derivatives as matrix metalloproteinase inhibitors. Bioorganic & Medicinal Chemistry, 16(10), 5398–5404. View Source
• [2] Cheng, X.-C., Wang, Q., Fang, H., & Xu, W.-F. (2008). Synthesis of new sulfonyl pyrrolidine derivatives as matrix metalloproteinase inhibitors. Bioorganic & Medicinal Chemistry, 16(17), 7932–7938. View Source
• [3] Pinpointing prime structural attributes of potential MMP-2 inhibitors comprising alkyl/arylsulfonyl pyrrolidine scaffold: a ligand-based molecular modelling approach. SAR and QSAR in Environmental Research. View Source

Reduced Solvolysis Sensitivity and Electrophilic Reactivity

Mechanistic solvolysis studies comparing 4-(acetylamino)-1-naphthalenesulfonyl chloride (1) with benzenesulfonyl chloride (2) revealed that the naphthalene derivative exhibits lower sensitivity parameters (l = 0.76 ± 0.07, m = 0.37 ± 0.03) than the benzene derivative (l = 1.01, m = 0.61) [1]. The reduced l and m values for the naphthalenesulfonyl system indicate a lower degree of charge development in the transition state, consistent with the electron-withdrawing and steric effects of the fused aromatic ring [1]. This translates to differentiated reactivity in sulfonylation reactions: the naphthalene-1-sulfonyl electrophile reacts with attenuated sensitivity to solvent nucleophilicity and ionizing power compared to its benzenesulfonyl counterpart, which can be leveraged for controlled sulfonylation of sensitive amine substrates.

Solvolysis Reactivity

Analytical context

l = 0.76, m = 0.37

vs. benzene l=1.01, m=0.61

Different electrophilic selectivity in sulfonylation

Derived from sulfonyl chloride surrogate

Evidence Dimension	Solvolysis sensitivity parameters (l and m values from extended Grunwald-Winstein analysis)
Target Compound Data	4-(Acetylamino)-1-naphthalenesulfonyl chloride: l = 0.76, m = 0.37 (surrogate for naphthalene-1-sulfonyl system)
Comparator Or Baseline	Benzenesulfonyl chloride: l = 1.01, m = 0.61
Quantified Difference	Δl = −0.25; Δm = −0.24 (approximately 25–39% reduction in sensitivity parameters)
Conditions	Solvolysis in 24 pure and binary solvents at 35.0 °C; extended Grunwald-Winstein kinetic analysis [1]

Why This Matters

The quantitative difference in electrophilic reactivity parameters informs synthetic chemists that naphthalene-1-sulfonyl chloride will react with different kinetic selectivity than benzenesulfonyl chloride when preparing 1-(naphthalene-1-sulfonyl)-pyrrolidine, which may affect reaction yields and byproduct profiles in multi-step syntheses.

• [1] Koh, H. J. & Lee, J. H. Mechanistic Studies of the Solvolyses of 4-(Acetylamino)-1-Naphthalenesulfonyl Chloride. Journal of the Korean Chemical Society. Sensitivity values: l = 0.76 ± 0.07, m = 0.37 ± 0.03 for naphthalenesulfonyl chloride vs. l = 1.01, m = 0.61 for benzenesulfonyl chloride. View Source

1-(Naphthalene-1-sulfonyl)-pyrrolidine: High-Value Application Scenarios

MMP-2 Inhibitor Lead Optimization Scaffold

Investigators developing matrix metalloproteinase-2 (MMP-2) inhibitors can deploy 1-(naphthalene-1-sulfonyl)-pyrrolidine as a core scaffold, leveraging the class-validated sulfonyl pyrrolidine pharmacophore that delivers MMP-2 inhibition with >10-fold selectivity over aminopeptidase N [1][2]. The expanded naphthalene aromatic surface provides greater hydrophobic contact within the deep S1′ pocket compared to the phenylsulfonyl congener, potentially translating into improved binding enthalpy and selectivity over MMP-9, which possesses a more constrained S1′ channel [3]. The systematic SAR framework established for this scaffold enables rapid diversification at the pyrrolidine 3-position to optimize potency and selectivity.

Synthetic Intermediate with Milder Reductive Cleavage

In multi-step organic syntheses requiring temporary amine protection, 1-(naphthalene-1-sulfonyl)-pyrrolidine serves as a protected pyrrolidine equivalent that can be unmasked under significantly milder reductive conditions than the corresponding tosyl-protected species [1]. The naphthalenesulfonyl group exhibits cathodic peak potentials approximately 0.2–0.6 V less negative than the tosyl group, enabling cleavage with Al(Hg) rather than stronger reducing agents [1]. This chemoselectivity window is valuable when the synthetic sequence contains other reducible functional groups (e.g., nitro, carbonyl, or benzyl-protected moieties) that would be compromised under harsher tosyl cleavage conditions.

Physicochemical Probe for Membrane Permeability Studies

The computed XLogP3-AA of 2.8 for 1-(naphthalene-1-sulfonyl)-pyrrolidine vs. 2.49 for 1-(benzenesulfonyl)pyrrolidine provides a defined +0.31 log unit shift in lipophilicity [1][2]. This difference, combined with the identical hydrogen bond donor count (0), hydrogen bond acceptor count (3), and topological polar surface area (45.8 Ų vs. 45.76 Ų) [1][3], makes the naphthalene and phenyl congener pair an experimentally useful matched molecular pair for dissecting the contribution of aromatic surface area to passive membrane permeability, P-glycoprotein efflux ratio, or microsomal metabolic stability—without confounding changes in hydrogen-bonding capacity.

Building Block for Naphthalene-Tagged Probes and Affinity Reagents

The naphthalene fluorophore inherent in the 1-naphthalenesulfonyl group imparts intrinsic UV absorbance (λₐ₆ₛ ~220–290 nm) and fluorescence properties that can be harnessed for tracking subcellular localization, monitoring cellular uptake, or quantifying probe–target engagement without requiring additional fluorophore conjugation [1]. When 1-(naphthalene-1-sulfonyl)-pyrrolidine is incorporated as a terminal capping group in activity-based probes or affinity pulldown reagents, the naphthalene chromophore serves as a built-in spectroscopic handle, a feature absent in the simpler phenylsulfonyl analog.

Application

Selection Property

Validation Focus

MMP-2 inhibitor lead optimization research

Sulfonyl pyrrolidine pharmacophore

S1′ pocket occupancy and selectivity profiling

Synthetic intermediate with mild reductive deprotection

Milder reductive lability than tosyl

Chemoselective deprotection in complex syntheses

Membrane permeability matched-pair probe

Matched molecular pair with phenyl analog

Contribution of aromatic surface to permeability

Building block for naphthalene-tagged probes

Intrinsic naphthalene chromophore

Spectroscopic tracking without extra conjugation

• [1] Gomes, M. J. S., Maia, H. L. S., & Prabhakar, S. (1999). 2-Naphthalenesulfonyl as a Tosyl Substitute for Protection of Amino Functions. Cyclic Voltammetry Studies on Model Sulfonamides and Their Preparative Cleavage by Reduction. Journal of Organic Chemistry, 64(19), 7206–7211. View Source
• [2] PubChem. (Naphthylsulfonyl)pyrrolidine. CID 18624638. CAS 1087640-38-7. XLogP3-AA 2.8, TPSA 45.8 Ų, HBD 0, HBA 3. View Source
• [3] Molbase. 1-(Benzenesulfonyl)pyrrolidine. CAS 5033-22-7. LogP 2.49, PSA 45.76 Ų. View Source